2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-6-oxopyrimidin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H14ClN3O3/c18-13-5-3-12(4-6-13)15-8-17(23)21(11-20-15)10-16(22)19-9-14-2-1-7-24-14/h1-8,11H,9-10H2,(H,19,22)
• InChI Key: VXQJJYRGALOPEV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(furan-2-ylmethyl)acetamide is a chemical compound with potential applications in scientific research. This compound is also known as CEP-26401 and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Researchers have synthesized a series of thiazolopyrimidine derivatives, including compounds structurally related to 2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(furan-2-ylmethyl)acetamide, and evaluated their antinociceptive and anti-inflammatory properties. These compounds showed significant antinociceptive and anti-inflammatory activities in the tail-flick technique and carrageenan-induced paw edema test, respectively. The study provides a foundation for further exploration of such compounds in pain and inflammation management (Selvam, Karthik, Palanirajan, & Ali, 2012).

Anticancer Activity

Another line of research focused on the synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, closely related to the compound , demonstrated potent and selective cytotoxic effects against CCRF-CEM and SR leukemia cell lines. This highlights the potential of such derivatives in developing new anticancer therapies (Horishny, Arshad, & Matiychuk, 2021).

Antibacterial Agents

Research into 4-oxo-thiazolidines and 2-oxo-azetidines, structurally similar to the compound of interest, has shown these derivatives to possess moderate to good antibacterial activity against both gram-positive and gram-negative bacteria. This suggests their potential use as novel antibacterial agents (Desai, Shah, Bhavsar, & Saxena, 2008).

Plant Growth Stimulation

A study on new derivatives of 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide, related in structure to the compound under review, revealed a pronounced plant growth stimulating effect. This finding opens avenues for the use of such compounds in agriculture to enhance plant growth (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).